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Compound of Interest

Compound Name: A1AR antagonist 5

Cat. No.: B15571951

An In-depth Technical Guide to A1AR Antagonist 5

For researchers, scientists, and drug development professionals, this guide provides a
comprehensive overview of A1AR antagonist 5 (also known as Compound 20), a potent and
selective antagonist for the A1 adenosine receptor (ALAR). This document detalils its
commercial availability, key experimental protocols for its characterization, and the underlying
signaling pathways.

Core Compound Information

A1AR antagonist 5 is a selective inhibitor of the A1 adenosine receptor, a G protein-coupled
receptor (GPCR) involved in numerous physiological processes, including neurotransmission,
cardiac function, and renal blood flow.[1] It has been identified as a potent antagonist with a pKi
of 6.11 and a pIC50 of 5.83.[2][3][4][5] The antagonism of A1AR is a promising therapeutic
strategy for conditions such as heart failure, neuropathic pain, and certain neurological
disorders.[1][6][7]

Commercial Suppliers and Availability

The following table summarizes the commercial availability of A1AR antagonist 5 from various
suppliers. Researchers are advised to confirm specifications and availability directly with the
vendors.
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. Catalog . Availability/Not
Supplier CAS Number Purity
Number es
MedChemExpres Available for
HY-147544 1030509-01-3 >98% (HPLC)
s (MCE) purchase.[2][5]
AMS.T60915- Available for
Amsbio 1030509-01-3 Not specified
100-MG purchase.[3]

N Lead time of 6-8
TargetMol T60915 1030509-01-3 Not specified
weeks.[4]

Signaling Pathways and Mechanism of Action

The Al adenosine receptor is a Gi/o protein-coupled receptor.[8][9] Upon activation by its
endogenous agonist, adenosine, it initiates a signaling cascade that is primarily inhibitory. An
antagonist, such as A1AR antagonist 5, prevents this activation by blocking the orthosteric
binding site.

The diagram below illustrates the canonical A1AR signaling pathway and the inhibitory point of
an antagonist.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Buy A1AR antagonist 5 [smolecule.com]
. CheMondis Marketplace [chemondis.com]

. amsbio.com [amsbio.com]

. medchemexpress.com [medchemexpress.com]

1
2
3
e 4. adenosine receptor al antagonist 5 — TargetMol Chemicals [targetmol.com]
5
6. What are A1R antagonists and how do they work? [synapse.patsnap.com]
7

. Adenosine Al receptor antagonists in clinical research and development - PubMed
[pubmed.ncbi.nim.nih.gov]

» 8. Discovery of a High Affinity Adenosine A1/A3 Receptor Antagonist with a Novel 7-Amino-
pyrazolo[3,4-d]pyridazine Scaffold - PMC [pmc.ncbi.nlm.nih.gov]

e 9. pubs.acs.org [pubs.acs.org]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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